Cas no 2227640-38-0 ((2S)-1-(2-chloro-6-methoxyphenyl)propan-2-ol)

• Product Name: (2S)-1-(2-chloro-6-methoxyphenyl)propan-2-ol
• CAS No: 2227640-38-0
• MF: C₁₀H₁₃ClO₂
• MW: 200.662022352219
• CID: 6407035
• PubChem ID: 165980714
• Update Time: 2025-05-19

(2S)-1-(2-chloro-6-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2-chloro-6-methoxyphenyl)propan-2-ol
• EN300-1978682
• 2227640-38-0

• Inchi： 1S/C10H13ClO2/c1-7(12)6-8-9(11)4-3-5-10(8)13-2/h3-5,7,12H,6H2,1-2H3/t7-/m0/s1
• InChI Key： FYEXPBCYTDCXJJ-ZETCQYMHSA-N
• SMILES： ClC1=CC=CC(=C1C[C@H](C)O)OC

Computed Properties

• Exact Mass: 200.0604073g/mol
• Monoisotopic Mass: 200.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on (2S)-1-(2-chloro-6-methoxyphenyl)propan-2-ol

(2S)-1-(2-Chloro-6-Methoxyphenyl)Propan-2-Ol: A Comprehensive Overview

(2S)-1-(2-Chloro-6-Methoxyphenyl)Propan-2-Ol, identified by the CAS number 2227640-38-0, is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its chiral center and unique substituents, has garnered attention in recent years due to its intriguing properties and versatile synthetic pathways.

The molecular structure of (2S)-1-(2-Chloro-6-Methoxyphenyl)Propan-2-Ol consists of a propanol backbone with a substituted phenyl group. The phenyl ring is decorated with a chlorine atom at the 2-position and a methoxy group at the 6-position, creating a highly functionalized aromatic system. The stereochemistry at the chiral center (S configuration) plays a crucial role in determining the compound's physical properties and reactivity.

Recent studies have highlighted the importance of this compound in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications. Researchers have explored its role as a building block for constructing more complex molecules, leveraging its unique reactivity and selectivity in various organic reactions.

In terms of synthesis, several methods have been reported to construct this compound efficiently. One prominent approach involves the asymmetric synthesis of the chiral propanol moiety, followed by subsequent substitution reactions to introduce the aromatic substituents. These methods have been optimized to achieve high yields and excellent enantiomeric excess, making them suitable for large-scale production.

The compound's applications extend beyond pharmaceuticals. It has been investigated as a precursor in materials science, particularly in the synthesis of advanced polymers and coatings. Its ability to undergo various types of polymerization reactions has made it a valuable component in developing high-performance materials with tailored properties.

From an environmental perspective, understanding the degradation pathways of (2S)-1-(2-Chloro-6-Methoxyphenyl)Propan-2-Ol is crucial for assessing its impact on ecosystems. Recent research has focused on identifying biodegradation mechanisms and evaluating its persistence in different environmental conditions, providing valuable insights for sustainable chemical practices.

In conclusion, (2S)-1-(2-Chloro-6-Methoxyphenyl)Propan-2-Ol (CAS No: 2227640-38-0) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, underscores its significance as a key player in modern chemistry and pharmacology.